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Compound of Interest

Compound Name: 6-Nitropiperonal

Cat. No.: B016318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and detailed handling

precautions for 6-Nitropiperonal (CAS No. 712-97-0). The following sections offer a

comprehensive overview of its properties, hazards, and recommended safety protocols to

ensure its safe use in a laboratory setting.

Section 1: Chemical and Physical Properties
6-Nitropiperonal is a yellow, crystalline powder utilized as an intermediate in organic

synthesis, particularly in the development of pharmaceuticals and fragrances. A summary of its

key quantitative properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₈H₅NO₅

Molecular Weight 195.13 g/mol

Melting Point 93-94 °C

Boiling Point 331.78 °C (estimate)

Density 1.5671 g/cm³ (estimate)

Solubility

Slightly soluble in DMSO and

heated ethanol. Sparingly

soluble in water.

Appearance
Yellow to light orange or green

powder/crystal.

Section 2: Hazard Identification and GHS
Classification
6-Nitropiperonal is classified as a hazardous substance. The Globally Harmonized System

(GHS) classification and associated hazard statements are outlined in Table 2.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.

Signal Word: Warning

Section 3: Toxicological Information
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The primary routes of exposure are dermal contact, inhalation, and eye contact. Ingestion is

also a potential route of exposure.

Acute Toxicity:

Intravenous LD50 (Mouse): 56 mg/kg

Mechanism of Toxicity: While specific signaling pathways for 6-Nitropiperonal are not

extensively documented, the toxicity of nitroaromatic compounds is generally understood to

involve the enzymatic reduction of the nitro group. This process can lead to the generation of

reactive oxygen species (ROS), inducing oxidative stress and cellular damage.
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Generalized Toxicity Pathway of Nitroaromatic Compounds
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Generalized toxicity pathway of nitroaromatic compounds.
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Section 4: Safe Handling and Experimental
Protocols
Adherence to strict safety protocols is mandatory when handling 6-Nitropiperonal. The

following workflow and detailed protocols are designed to minimize exposure risk.

To cite this document: BenchChem. [6-Nitropiperonal: A Comprehensive Technical Guide to
Safe Handling for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016318#6-nitropiperonal-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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